Cas no 2803827-27-0 (1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid)

• Product Name: 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid
• CAS No: 2803827-27-0
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 6072032
• Update Time: 2025-05-20

1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid

• Inchi： 1S/C16H29NO4/c1-15(2,3)21-14(20)17-16(10-6-4-7-11-16)12-8-5-9-13(18)19/h4-12H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： HNVMECPWPDMOKV-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(CCCCC(O)=O)CCCCC1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.2±14.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Additional information on 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid

Professional Introduction to 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic Acid (CAS No. 2803827-27-0)

1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid, with the CAS number 2803827-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid features a unique combination of functional groups that contribute to its reactivity and biological profile. The presence of a carbamate group ((1,1-Dimethylethoxy)carbonyl) and an amino group provides multiple sites for interaction with biological targets, which is a key consideration in drug design. Additionally, the cyclohexane ring and the pentanoic acid moiety contribute to the overall physicochemical properties of the compound, influencing its solubility, stability, and metabolic pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions. 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid has been investigated for its potential role in various pharmacological contexts. One of the most compelling areas of research involves its use as an intermediate in the synthesis of more complex molecules. The versatility of this compound allows for further derivatization, enabling the creation of libraries of analogs with tailored properties.

One particularly noteworthy application of 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid is in the field of enzyme inhibition. Studies have shown that derivatives of this compound can interact with specific enzymes involved in metabolic pathways, potentially leading to the development of drugs that can modulate these pathways for therapeutic benefit. For instance, research has explored its interactions with enzymes such as kinases and proteases, which are known to be involved in various diseases.

The synthesis of 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the construction of the complex molecule. These methods not only improve efficiency but also enhance scalability, making it feasible to produce sufficient quantities for both research and potential commercial applications.

The pharmacokinetic properties of 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its behavior within biological systems. These studies are essential for predicting how the compound will perform in clinical settings and for identifying any potential toxicities or side effects.

In conclusion, 1-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanepentanoic acid (CAS No. 2803827-27-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications and insights into its properties, this compound is poised to play a crucial role in the next generation of therapeutic agents.